Epithelial cell adhesion molecule (173-181)

• sequence: RYQLDPKFI
• source: Homo sapiens (human)
• synonym: Epithelial cell adhesion molecule (173-181)

Description

Epithelial cell adhesion molecule

Scientific Research Applications

1. Role in Tissue Structure and Function

EpCAM is involved in essential aspects of cellular polarity, cytoskeleton characteristics, and functions of various cell types in different tissues. It significantly impacts epithelial and endothelial adhesion, barrier properties, and their regulation. These factors are critical in understanding cellular interactions and tissue integrity (Asan, 2016).

2. Diagnostic Marker for Carcinoma Detection

EpCAM expression, primarily limited to normal and malignant epithelia, serves as a diagnostic marker for carcinoma cells. This is particularly relevant for detecting carcinoma cells in mesenchymal organs like blood, bone marrow, or lymph nodes. It plays a dual role as an adhesion molecule and a regulator of cell proliferation and cancer stemness, making it a significant focus in cancer research (Keller, Werner, & Pantel, 2019).

3. Enrichment of Circulating Tumor Cells (CTCs)

EpCAM is a primary membrane marker used in technologies for isolating CTCs, which are crucial for understanding metastasis-competent tumors. Its expression plays a significant role in the metastatic cascade and is a focus in advancing CTC detection technologies (Eslami-S, Cortés-Hernández, & Alix-Panabières, 2020).

4. Cancer Diagnosis and Tracing of CTCs

Overexpression of EpCAM on stem cells of certain cancers and its presence on CTCs makes it a promising candidate for cancer diagnosis and tracing. The understanding of EpCAM's role in cellular transformation and its gene mutations' link to various syndromes is crucial for developing targeted cancer therapies (Mashhadi et al., 2019).

5. Prognostic Significance in Gastric Cancer

The clinical and prognostic significance of EpCAM in gastric cancer has been the subject of extensive research, with findings suggesting its association with tumor size, lymph node metastasis, and overall survival rates in gastric cancer patients. This highlights its potential as a novel prognostic factor (Dai et al., 2017).

6. Target for Personalized Cancer Therapy

EpCAM's role as a biomarker in personalized cancer therapy has been explored, with studies examining monoclonal antibody therapy and alternative targeting options like aptamers. This research aims to leverage EpCAM's ubiquitous expression in epithelial cancer for future therapy (Macdonald et al., 2018).

7. Understanding EpCAM in Physiological Processes and Diseases

Studies have delved into EpCAM's contribution to cell adhesion, signaling, migration, and proliferation. Genetic animal models help in understanding EpCAM's in vivo functions, providing insights into its roles in physiological processes and diseases (Huang et al., 2018).

8. EpCAM in Tissue Plasticity

EpCAM is a regulator of cell adhesion and migration, playing a key role in embryonic morphogenesis and intestinal homeostasis. Its ability to repress myosin contractility by affecting PKC signaling cascades grants it a unique property in favoring tissue plasticity, important in cancer invasion studies (Fagotto, 2020).

9. EpCAM in Breast Cancer

The relationship between EpCAM and other molecules, like Annexin A2, in breast cancer cells is being studied to understand the mechanisms behind its functions, particularly in the absence of known ligand partners (Al-Qahtani et al., 2021).

10. Pro-Metastatic Roles in Cancer

EpCAM's roles in key biological processes such as cell adhesion, migration, proliferation, and differentiation, particularly in solid epithelial cancers and stem cells, are crucial for understanding its pro-metastatic roles and potential as a therapeutic target (Mohtar et al., 2020).